Cas no 100777-46-6 (1-chloro-5-methoxy-2-methyl-4-nitrobenzene)

• Product Name: 1-chloro-5-methoxy-2-methyl-4-nitrobenzene
• CAS No: 100777-46-6
• MF: C₈H₈ClNO₃
• MW: 201.607021331787
• CID: 1126230
• PubChem ID: 13860193
• Update Time: 2025-04-20

1-chloro-5-methoxy-2-methyl-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-5-methoxy-2-methyl-4-nitrobenzene
• Benzene, 1-chloro-5-methoxy-2-methyl-4-nitro-
• 5-chloro-4-methyl-2-nitroanisole
• ACMC-20m3ub
• SureCN3122999
• 5-chloro-4-methyl-2-nitro-anisole
• 5-Chlor-4-methyl-2-nitro-anisol
• AGN-PC-00O99G
• CTK0G8638
• Benzene, 1-chloro-5-methoxy-2-methyl-4-nitro-; 5-chloro-4-methyl-2-nitroanisole; ACMC-20m3ub; SureCN3122999; 5-chloro-4-methyl-2-nitro-anisole; 5-Chlor-4-methyl-2-nitro-anisol; AGN-PC-00O99G; CTK0G8638;
• DA-16421
• 100777-46-6
• CKIFFDUKUXANNM-UHFFFAOYSA-N
• DTXSID10551336
• SCHEMBL3122999

• MDL： MFCD13191701
• Inchi： 1S/C8H8ClNO3/c1-5-3-7(10(11)12)8(13-2)4-6(5)9/h3-4H,1-2H3
• InChI Key： CKIFFDUKUXANNM-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1C)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 201.01934
• Monoisotopic Mass: 201.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers